Cas no 2410-60-8 (18-Oxocortisol)

• Product Name: 18-Oxocortisol
• CAS No: 2410-60-8
• MF: C₂₁H₂₈O₆
• MW: 376.443427085876
• CID: 259421
• PubChem ID: 123712
• Update Time: 2025-04-19

18-Oxocortisol Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-18-al,11,17,21-trihydroxy-3,20-dioxo-, (11b)-
• 18-Oxocortisol
• (11beta)-11,17,21-Trihydroxy-3,20-dioxopregn-4-en-18-al
• 11b,17,21-Trihydroxy-3,20-dioxo-pregn-4-en-18-al
• 11beta,17alpha,21-Trihydroxy-3,20-diketo-4-pregnene-18-al
• pregn-4-en-18-al, 11,17,21-trihydroxy-3,20-dioxo-, (11beta)-
• (8S,9S,10R,11S,13R,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10-methyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde
• NS00126745
• (11b)-11,17,21-Trihydroxy-3,20-dioxopregn-4-en-18-al
• SCHEMBL144490
• MS-26115
• (11b)-11,17,21-trihydroxy-3,20-dioxo-Pregn-4-en-18-al
• DTXSID001317244
• (8S, 9S, 10R, 11S, 13R, 14S, 17R)-11, 17-dihydroxy-17-(2-hydroxyacetyl)-10-methyl-3-oxo-2, 6, 7, 8, 9, 11, 12, 14, 15, 16-decahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde
• AKOS027326766
• 2410-60-8
• CS-0062286
• HY-113151
• G14642
• 11 beta,17 alpha,21-trihydroxy-3,20-diketo-4-pregnene-18-al
• 1ST162625-100A
• DA-69513
• 18-Oxocortisol Solution in Acetonitrile, 100ug/mL

• Inchi： 1S/C21H28O6/c1-19-6-4-13(24)8-12(19)2-3-14-15-5-7-21(27,17(26)10-22)20(15,11-23)9-16(25)18(14)19/h8,11,14-16,18,22,25,27H,2-7,9-10H2,1H3/t14-,15-,16-,18+,19-,20+,21-/m0/s1
• InChI Key： XUQWWIFROYJHCU-UKSDXMLSSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C=O)O)=O

Computed Properties

• Exact Mass: 376.18864
• Monoisotopic Mass: 376.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids